Cas no 125328-77-0 (Benzoic acid,6-(acetylamino)-3-bromo-2-chloro-)

• Product Name: Benzoic acid,6-(acetylamino)-3-bromo-2-chloro-
• CAS No: 125328-77-0
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 200034
• PubChem ID: 44149130
• Update Time: 2025-04-19

Benzoic acid,6-(acetylamino)-3-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,6-(acetylamino)-3-bromo-2-chloro-
• 6-acetamido-3-bromo-2-chlorobenzoic acid
• LogP
• 125328-77-0
• Benzoic acid, 6-(acetylamino)-3-bromo-2-chloro-
• DTXSID20869712

• Inchi： 1S/C9H7BrClNO3/c1-4(13)12-6-3-2-5(10)8(11)7(6)9(14)15/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： WVXRVCMRQCVFOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1Cl)NC(C)=O

Computed Properties

• Exact Mass: 290.92981
• Monoisotopic Mass: 290.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.792
• Boiling Point: 469.8°C at 760 mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.657
• PSA: 66.4